Cas no 76542-10-4 (Propanethioic acid, S-(4-chlorophenyl) ester)
76542-10-4 structure
Product Name:Propanethioic acid, S-(4-chlorophenyl) ester
CAS No:76542-10-4
MF:C9H9ClOS
MW:200.685160398483
CID:1780494
Update Time:2024-11-27
Propanethioic acid, S-(4-chlorophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Propanethioic acid, S-(4-chlorophenyl) ester
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- Inchi： 1S/C9H9ClOS/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
- InChI Key： VYASBRRCANVJMN-UHFFFAOYSA-N
- SMILES： C(SC1=CC=C(Cl)C=C1)(=O)CC
Computed Properties
- Exact Mass: 200.00637
Experimental Properties
- Density: 1.2245 g/cm3
- Melting Point: 162-166 °C
- Boiling Point: 156-158 °C(Press: 30 Torr)
- PSA: 17.07
Propanethioic acid, S-(4-chlorophenyl) ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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